Cas no 853070-30-1 (tert-Butyl 5-amino-2-fluorobenzoate)

• Product Name: tert-Butyl 5-amino-2-fluorobenzoate
• CAS No: 853070-30-1
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 717186
• Update Time: 2026-04-29

tert-Butyl 5-amino-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-amino-2-fluorobenzoate
• Benzoic acid,5-amino-2-fluoro-, 1,1-dimethylethyl ester
• tert-butyl 5-azanyl-2-fluoranyl-benzoate

• Inchi： InChI=1S/C11H14FNO2/c1-11(2,3)15-10(14)8-6-7(13)4-5-9(8)12/h4-6H,13H2,1-3H3
• InChI Key： CFAFNDBKLVKVHO-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)C1=C(C=CC(=C1)N)F

Computed Properties

• Exact Mass: 211.10100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 52.32000
• LogP: 2.94440